Cas no 97850-14-1 (5,8,11,13,17-Eicosapentaenoicacid, 15-hydroxy-)

• Product name: 5,8,11,13,17-Eicosapentaenoicacid, 15-hydroxy-
• CAS No: 97850-14-1
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 807613
• PubChem ID: 1435

5,8,11,13,17-Eicosapentaenoicacid, 15-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5,8,11,13,17-Eicosapentaenoicacid, 15-hydroxy-
• (5E,8E,11E,13E,17E)-15-hydroxyicosa-5,8,11,13,17-pentaenoic acid
• 15-hydroxy-5,8,11,13,17-eicosapentaenoic acid
• 97850-14-1
• FT-0642037
• (+/-)15-HEPE
• FT-0642105
• 88852-33-9
• DTXSID40904331
• 15-hydroxyicosa-5,8,11,13,17-pentaenoic acid

• Inchi： InChI=1S/C20H30O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h3-5,8-11,13-14,17,19,21H,2,6-7,12,15-16,18H2,1H3,(H,22,23)
• InChI Key： WLKCSMCLEKGITB-UHFFFAOYSA-N
• SMILES： CCC=CCC(C=CC=CCC=CCC=CCCCC(=O)O)O

Computed Properties

• Exact Mass: 318.219
• Monoisotopic Mass: 318.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 57.5A^2
• Surface Charge: 0

Experimental Properties

• Density: 0.997
• Boiling Point: 488°C at 760 mmHg
• Flash Point: 263.1°C
• Refractive Index: 1.526

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosapentaenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosapentaenoic acids